![molecular formula C23H32N4O3 B3829624 1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone](/img/structure/B3829624.png)
1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone
Overview
Description
1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone, also known as CPP-109, is a synthetic compound that belongs to the class of piperazine derivatives. CPP-109 has been extensively studied for its potential as a therapeutic agent in the treatment of various neurological disorders, including addiction, depression, and anxiety. The compound has shown promising results in preclinical studies, and its mechanism of action and biochemical effects have been widely investigated.
Mechanism of Action
The mechanism of action of 1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone involves the inhibition of HDAC, which leads to an increase in the expression of certain genes that are involved in the formation of new synaptic connections in the brain. This, in turn, may help to reduce drug cravings and prevent relapse in individuals recovering from addiction.
Biochemical and Physiological Effects:
This compound has been shown to increase the expression of certain genes that are involved in the formation of new synaptic connections in the brain. This, in turn, may help to reduce drug cravings and prevent relapse in individuals recovering from addiction. The compound has also been shown to have antidepressant and anxiolytic effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of 1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone is its specificity for HDAC inhibition, which may reduce the risk of off-target effects. However, the compound has a relatively short half-life, which may limit its effectiveness as a therapeutic agent. In addition, more research is needed to determine the optimal dosing regimen for this compound.
Future Directions
There are several potential future directions for research on 1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone. One area of interest is the development of more potent and selective HDAC inhibitors that may have improved therapeutic efficacy. Another area of interest is the investigation of the compound's potential as a therapeutic agent in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, more research is needed to determine the optimal dosing regimen and safety profile of this compound in humans.
Scientific Research Applications
1-cyclopentyl-4-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}-2-piperazinone has been extensively studied for its potential as a therapeutic agent in the treatment of addiction. The compound acts as an inhibitor of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, this compound increases the expression of certain genes that are involved in the formation of new synaptic connections in the brain, leading to an increase in neuroplasticity. This, in turn, may help to reduce drug cravings and prevent relapse in individuals recovering from addiction.
properties
IUPAC Name |
3-[2-(4-cyclopentyl-3-oxopiperazin-1-yl)-2-oxoethyl]-4-[(4-methylphenyl)methyl]piperazin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O3/c1-17-6-8-18(9-7-17)15-25-11-10-24-23(30)20(25)14-21(28)26-12-13-27(22(29)16-26)19-4-2-3-5-19/h6-9,19-20H,2-5,10-16H2,1H3,(H,24,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEVSAMZOHAIGFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCNC(=O)C2CC(=O)N3CCN(C(=O)C3)C4CCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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